molecular formula C8H9FO5S B2632585 1-Fluorosulfonyloxy-3,5-dimethoxybenzene CAS No. 2411294-81-8

1-Fluorosulfonyloxy-3,5-dimethoxybenzene

Cat. No. B2632585
CAS RN: 2411294-81-8
M. Wt: 236.21
InChI Key: QWZJQEMVHCRSFH-UHFFFAOYSA-N
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Description

1-Fluoro-3,5-dimethoxybenzene is a clear, colorless to pale yellow liquid . It is used in the preparation of 5-fluoro-benzene-1,3-diol using reagents like tetrabutylammonium iodide and boron trichloride . Its molecular formula is C8H9FO2 and it has an average mass of 156.154 Da .


Synthesis Analysis

While specific synthesis methods for 1-Fluorosulfonyloxy-3,5-dimethoxybenzene are not available, a related compound, 1,4-dimethoxybenzene, can be prepared via a Friedel-Crafts alkylation reaction . This involves the reaction of 1,4-dimethoxybenzene with tert-butyl alcohol in the presence of sulfuric acid .


Molecular Structure Analysis

The molecular structure of 1-Fluoro-3,5-dimethoxybenzene consists of a benzene ring substituted with two methoxy groups and one fluoro group . The exact positions of these substituents could influence the compound’s reactivity and properties.


Physical And Chemical Properties Analysis

1-Fluoro-3,5-dimethoxybenzene is a liquid with a refractive index of 1.5005-1.5045 at 20°C . It has a molecular weight of 156.15 .

Safety and Hazards

While specific safety data for 1-Fluorosulfonyloxy-3,5-dimethoxybenzene is not available, similar compounds may be combustible and cause skin and eye irritation . They may also cause respiratory irritation .

properties

IUPAC Name

1-fluorosulfonyloxy-3,5-dimethoxybenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9FO5S/c1-12-6-3-7(13-2)5-8(4-6)14-15(9,10)11/h3-5H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWZJQEMVHCRSFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)OS(=O)(=O)F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9FO5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Dimethoxyphenyl fluoranesulfonate

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